[(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride

• IUPAC Name: [(2R,5R)-5-pentyloxolan-2-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H21NO.ClH/c1-2-3-4-5-9-6-7-10(8-11)12-9;/h9-10H,2-8,11H2,1H3;1H/t9-,10-;/m1./s1
• InChI Key: JKSZOFNFORXPGS-DHTOPLTISA-N
• Canonical SMILES: CCCCCC1CCC(O1)CN.Cl
• Isomeric SMILES: CCCCC[C@@H]1CC[C@@H](O1)CN.Cl
• Molecular Formula: C10H22ClNO
• Molecular Weight: 207.74 g/mol
• CAS No.: 2460739-42-6

Description

[(2R,5R)-5-Pentyloxolan-2-yl]methanamine;hydrochloride is a useful research compound. Its molecular formula is C10H22ClNO and its molecular weight is 207.74. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Compounds : The synthesis and characterization of novel compounds like 1,3-Dithiolane and its derivatives have been explored. These compounds are synthesized through reactions like condensation, and their structures are confirmed using techniques such as NMR and X-ray diffraction (Zhai Zhi-we, 2014).

Biological Applications

• Potential in Antidepressants : Novel derivatives of methanamine, designed as "biased agonists" of serotonin receptors, have shown promising results as antidepressants. They demonstrate high receptor affinity and robust antidepressant-like activity in animal models (J. Sniecikowska et al., 2019).
• Enzyme Inhibition for Medical Applications : Compounds like methanamine derivatives have been identified as selective inhibitors of specific enzymes, demonstrating potential for targeted medical applications (J. Hutchinson et al., 2017).

Chemical Applications

• Isolation of Branched Acyclic Polyamines : Methods like cation-exchange chromatography have been employed for the isolation of branched acyclic polyamines, demonstrating the versatility of these compounds in chemical syntheses (R. Geue & G. Searle, 1983).
• Cytotoxic Agents Synthesis : Methanamine derivatives have been synthesized for use as cytotoxic agents against cancer cell lines, highlighting their potential in cancer therapy (A. Ramazani et al., 2014).

Miscellaneous Applications

• Bone Disorder Treatment : Certain methanamine derivatives have been identified for their potential in treating bone disorders through modulation of cellular signaling systems (J. Pelletier et al., 2009).
• Molecular Docking and Antimicrobial Studies : Methanamine compounds have been used in molecular docking and demonstrated efficacy in antimicrobial and anticancer activities, showing their versatility in pharmacology (B. Preethi et al., 2021).